N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[(2-methyloxolane-2-carbonyl)amino]methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C16H25N5O3/c1-16(5-4-8-24-16)14(22)17-10-12-9-13-11-20(15(23)19(2)3)6-7-21(13)18-12/h9H,4-8,10-11H2,1-3H3,(H,17,22)
• InChI Key: ILJBRSRMLLRJKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCO1)C(=O)NCC2=NN3CCN(CC3=C2)C(=O)N(C)C
• Molecular Formula: C16H25N5O3
• Molecular Weight: 335.40 g/mol

Description

N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide is a useful research compound. Its molecular formula is C16H25N5O3 and its molecular weight is 335.40 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 335.19573968 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Synthesis

Research on the synthesis of heterocyclic compounds, such as pyrazoles, pyridines, and pyrimidines, plays a critical role in developing new materials and pharmaceutical agents. A study by Fadda et al. (2012) highlights the utility of enaminonitriles in heterocyclic synthesis, detailing the preparation of new pyrazole, pyridine, and pyrimidine derivatives. This research underscores the importance of innovative synthetic routes in accessing a diverse array of heterocyclic frameworks, which could be pivotal in discovering new functionalities and properties of compounds akin to the one (Fadda, Etman, El-Seidy, & Elattar, 2012).

Pyrazole Derivatives and Cytotoxicity

The development of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives for potential therapeutic applications is another area of interest. Hassan et al. (2014) synthesized a series of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their in vitro cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells. This work exemplifies the potential of pyrazole-based compounds in contributing to cancer research, providing a foundation for further exploration into related compounds (Hassan, Hafez, & Osman, 2014).